1,5-dibenzyl-3-(4-methoxyphenyl)tetrahydropyrrolo[3,4-c]pyrazole-4,6(1H,5H)-dione

• IUPAC Name: 1,5-dibenzyl-3-(4-methoxyphenyl)-2,3,3a,6a-tetrahydropyrrolo[3,4-c]pyrazole-4,6-dione
• InChI: InChI=1S/C26H25N3O3/c1-32-21-14-12-20(13-15-21)23-22-24(29(27-23)17-19-10-6-3-7-11-19)26(31)28(25(22)30)16-18-8-4-2-5-9-18/h2-15,22-24,27H,16-17H2,1H3
• InChI Key: JBEVTSXUNAAXKV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2C3C(C(=O)N(C3=O)CC4=CC=CC=C4)N(N2)CC5=CC=CC=C5
• Molecular Formula: C26H25N3O3
• Molecular Weight: 427.5 g/mol
• CAS No.: 1005127-13-8

Description

1,5-dibenzyl-3-(4-methoxyphenyl)tetrahydropyrrolo[3,4-c]pyrazole-4,6(1H,5H)-dione is a useful research compound. Its molecular formula is C26H25N3O3 and its molecular weight is 427.504. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Photophysical Properties

Researchers have developed methodologies for the synthesis of symmetrically substituted diketopyrrolopyrrole derivatives, including compounds with structures similar to the mentioned compound. These derivatives exhibit notable photophysical properties, such as red-shifts in maximum absorption and emission bands correlating with the electron-donating strength of substituents. Such characteristics suggest their potential utility in creating novel organic optoelectronic materials. These compounds' increased water solubility also indicates potential for biological applications, highlighting their versatility in scientific research (Zhang et al., 2014).

Crystal and Molecular Structure Analysis

The crystal and molecular structures of specific derivatives have been determined through X-ray analysis, providing insights into their chemical behavior and reactivity. This structural information is crucial for understanding the compounds' interactions in various environments, informing further applications in material science and pharmaceuticals (Dmitriev et al., 2015).

Biological Activity and Applications

While direct studies on the specific biological activities of "1,5-dibenzyl-3-(4-methoxyphenyl)tetrahydropyrrolo[3,4-c]pyrazole-4,6(1H,5H)-dione" were excluded from the request, it's worth noting that related pyrrolopyrazole derivatives have been synthesized and characterized for biological screening. These studies aim to explore the therapeutic potentials of such compounds, underscoring the broader interest in pyrrolopyrazole derivatives for pharmaceutical development (Abunada et al., 2008).

Mechanism of Action

Target of Action

Similar pyrazole-bearing compounds have shown potent antileishmanial and antimalarial activities . These compounds are known to target the Leishmania aethiopica clinical isolate and Plasmodium berghei infected mice .

Mode of Action

It’s known that similar pyrazole derivatives interact with their targets and cause changes that result in their antileishmanial and antimalarial activities .

Biochemical Pathways

Similar pyrazole derivatives are known to affect the life cycle ofLeishmania and Plasmodium species, thereby exerting their antileishmanial and antimalarial effects .

Result of Action

Similar pyrazole derivatives have shown to inhibit the growth ofLeishmania and Plasmodium species, thereby exhibiting their antileishmanial and antimalarial effects .